Cas no 3914-42-9 (2-(Chloromethyl)-5-methyl-1,3,4-oxadiazole)

2-(Chloromethyl)-5-methyl-1,3,4-oxadiazole is a heterocyclic compound featuring a reactive chloromethyl group attached to a 1,3,4-oxadiazole ring. This structure makes it a versatile intermediate in organic synthesis, particularly for the preparation of pharmaceuticals, agrochemicals, and functional materials. The chloromethyl group enables facile nucleophilic substitution reactions, allowing for further derivatization, while the oxadiazole core contributes to stability and potential bioactivity. Its compact molecular framework and synthetic flexibility make it valuable for constructing complex molecules. The compound is typically handled under controlled conditions due to its reactivity. Proper storage and handling are essential to maintain its stability and ensure safe use in laboratory or industrial applications.
2-(Chloromethyl)-5-methyl-1,3,4-oxadiazole structure
3914-42-9 structure
Product Name:2-(Chloromethyl)-5-methyl-1,3,4-oxadiazole
CAS No:3914-42-9
MF:C4H5ClN2O
MW:132.54829955101
MDL:MFCD06655111
CID:317286
PubChem ID:3826620
Update Time:2025-06-06

2-(Chloromethyl)-5-methyl-1,3,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

    • 2-(Chloromethyl)-5-methyl-1,3,4-oxadiazole
    • 1,3,4-Oxadiazole,2-(chloromethyl)-5-methyl-
    • 2-(3-IODOPHENYL)-QUINOLINE-4-CARBOXYLIC ACID
    • 2-(chloromethyl)-5-methyl-1,3,4-oxadiazol
    • 2-Chlormethyl-5-methyl-1,3,4-oxadiazol
    • 2-chloromethyl-5-methyl-[1,3,4]oxadiazole
    • 2-methyl-1,3,4-oxadiazol-5-ylmethyl chloride
    • 2-methyl-5-chloromethyl-1,3,4-oxadiazole
    • 5-(chloromethyl)-2-methyl-1,3,4-oxadiazole
    • 1,3,4-Oxadiazole, 2-(chloromethyl)-5-methyl-
    • KJLQSWULHSLSOM-UHFFFAOYSA-N
    • ZERO/004637
    • STK500250
    • SBB012831
    • BBL005420
    • RP20030
    • TRA0053380
    • AB25410
    • AM803832
    • SY022760
    • EN000255
    • AB0029862
    • 2-chloromethyl-5-methyl-1,3,4-oxadiazole
    • AB1007465
    • AKOS000263794
    • FT-0647844
    • BB 0240601
    • 3914-42-9
    • J-506304
    • SCHEMBL513933
    • A873708
    • EN300-10689
    • MFCD06655111
    • F1905-0554
    • Z56347521
    • SS-4614
    • DTXSID50396960
    • CS-0018146
    • 2-(Chloromethyl)-5-methyl-1 pound not3 pound not4-oxadiazole
    • ALBB-003933
    • DB-013811
    • MDL： MFCD06655111
    • Inchi： 1S/C4H5ClN2O/c1-3-6-7-4(2-5)8-3/h2H2,1H3
    • InChI Key： KJLQSWULHSLSOM-UHFFFAOYSA-N
    • SMILES： ClCC1=NN=C(C)O1

Computed Properties

  • Exact Mass: 132.00900
  • Monoisotopic Mass: 132.009041
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 80.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 38.9

Experimental Properties

  • Density: 1.291
  • Boiling Point: 211.669 ℃ at 760 mmHg
  • Flash Point: 81.8°C
  • Refractive Index: 1.483
  • PSA: 38.92000
  • LogP: 1.11680

2-(Chloromethyl)-5-methyl-1,3,4-oxadiazole Security Information

  • HazardClass：IRRITANT

2-(Chloromethyl)-5-methyl-1,3,4-oxadiazole Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-(Chloromethyl)-5-methyl-1,3,4-oxadiazole Pricemore >>

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2-(Chloromethyl)-5-methyl-1,3,4-oxadiazole Production Method

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